2,3,5,6-Tetramethoxyisonicotinaldehyde
Overview
Description
2,3,5,6-Tetramethoxyisonicotinaldehyde (TMINA) is a chemical compound that has recently gained popularity in several fields of research. It is a compound with the molecular formula C10H13NO5 .
Molecular Structure Analysis
The molecular structure of 2,3,5,6-Tetramethoxyisonicotinaldehyde can be obtained from its structure data file (SDF/MOL File), which contains information about the atoms, bonds, connectivity, and coordinates of the molecule . The molecular weight of this compound is 227.21 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,5,6-Tetramethoxyisonicotinaldehyde can be found in databases like PubChem . It includes information about its structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, and more .Scientific Research Applications
Cyclotetramerization Studies
In the field of organic chemistry, research has demonstrated the cyclotetramerization of compounds like 3-(hydroxymethyl)-5-methylsalicylaldehyde, which shares a structural similarity with 2,3,5,6-tetramethoxyisonicotinaldehyde. This study highlights the stereoselectivity in forming macrocyclic tetraacetal structures, which are significant in synthesizing cyclic compounds with potential applications in various chemical syntheses (Butler et al., 2000).
Spectroscopic Characterization
Spectroscopic techniques have been used to characterize related compounds, such as the 2,3,5,6-tetramethoxy-1,4-benzosemiquinone radical intermediate. This study enhances our understanding of the electronic properties of such molecules, which is crucial for their application in chemical analysis and material science (Mattar et al., 2002).
Bio-catalyst Design
Research into the use of glutaraldehyde in bio-catalyst design has implications for 2,3,5,6-tetramethoxyisonicotinaldehyde as well. Such studies delve into enzyme crosslinking and immobilization, which are pivotal in biotechnology and pharmaceutical industries (Barbosa et al., 2014).
Magnetic Characterization in Schiff Base Complexes
Research involving tetradentate Schiff base ligands, similar in structure to 2,3,5,6-tetramethoxyisonicotinaldehyde, has provided insights into the magnetic properties of such compounds. This has implications in the field of materials science, particularly in the development of magnetic materials (Lü et al., 2006).
Coordination Chemistry
The coordination chemistry of tetrazines, which are structurally related to 2,3,5,6-tetramethoxyisonicotinaldehyde, has been extensively studied. These compounds exhibit unique electron and charge transfer phenomena, relevant for the development of supramolecular materials (Kaim, 2002).
properties
IUPAC Name |
2,3,5,6-tetramethoxypyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO5/c1-13-7-6(5-12)8(14-2)10(16-4)11-9(7)15-3/h5H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXOHZRJDJWQZBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(N=C1OC)OC)OC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501243515 |
Source
|
| Record name | 4-Pyridinecarboxaldehyde, 2,3,5,6-tetramethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501243515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5,6-Tetramethoxyisonicotinaldehyde | |
CAS RN |
1414864-14-4 |
Source
|
| Record name | 4-Pyridinecarboxaldehyde, 2,3,5,6-tetramethoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1414864-14-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Pyridinecarboxaldehyde, 2,3,5,6-tetramethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501243515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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